Cas no 885955-63-5 (5-(hydroxymethyl)-3-methylpyrrolidin-2-one)

• Product Name: 5-(hydroxymethyl)-3-methylpyrrolidin-2-one
• CAS No: 885955-63-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD04116291
• CID: 5241943
• Update Time: 2025-05-20

5-(hydroxymethyl)-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-(hydroxymethyl)-3-methyl-
• 5-(hydroxymethyl)-3-methylpyrrolidin-2-one

• MDL： MFCD04116291
• Inchi： 1S/C6H11NO2/c1-4-2-5(3-8)7-6(4)9/h4-5,8H,2-3H2,1H3,(H,7,9)
• InChI Key： RGDBSLYLHPZEME-UHFFFAOYSA-N
• SMILES： N1C(CO)CC(C)C1=O

Additional information on 5-(hydroxymethyl)-3-methylpyrrolidin-2-one

Exploring 5-(hydroxymethyl)-3-methylpyrrolidin-2-one (CAS No. 885955-63-5): A Versatile Pyrrolidinone Derivative in Modern Research

The compound 5-(hydroxymethyl)-3-methylpyrrolidin-2-one (CAS 885955-63-5) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. As a pyrrolidinone derivative, it serves as a critical building block for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its hydroxymethyl group and methyl-substituted pyrrolidinone core offer exceptional reactivity, enabling diverse chemical modifications for drug discovery pipelines.

Recent studies highlight the role of 885955-63-5 in addressing neurodegenerative diseases, a hot topic in 2024. Researchers are investigating its potential as a precursor for NMDA receptor modulators, which could aid in conditions like Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB)—a frequent search term in neuroscience—makes it a promising candidate for neuroprotective agents. Additionally, its chiral center allows for stereoselective synthesis, aligning with the growing demand for enantiomerically pure pharmaceuticals.

From a synthetic chemistry perspective, 5-(hydroxymethyl)-3-methylpyrrolidin-2-one is valued for its compatibility with green chemistry principles. Its derivatives are increasingly used in catalysis and biodegradable polymer design, addressing sustainability concerns. The hydroxymethyl functionality enables conjugation with peptides or nanoparticles, a technique frequently searched in drug delivery system optimization. This adaptability positions the compound at the intersection of medicinal chemistry and nanotechnology.

Analytical challenges surrounding CAS 885955-63-5 include its characterization via LC-MS and NMR spectroscopy, common keywords in analytical chemistry forums. Recent advancements in high-throughput screening (HTS) have accelerated its evaluation in kinase inhibition assays, particularly for cancer research applications. The compound's logP value and hydrogen bonding capacity—frequently queried parameters in ADMET prediction tools—make it a subject of computational chemistry studies.

Industrial applications of 3-methylpyrrolidin-2-one derivatives extend to flavor and fragrance industries, where its lactam structure contributes to heterocyclic aroma compounds. Patent analyses reveal growing interest in its use for cosmetic formulations, particularly in anti-aging serums due to hypothesized collagen-stimulating effects. These multidisciplinary applications underscore why 885955-63-5 remains a trending subject in SciFinder and Reaxys database queries.

Quality control protocols for 5-(hydroxymethyl)-3-methylpyrrolidin-2-one emphasize HPLC purity testing and residual solvent analysis, addressing regulatory requirements from ICH guidelines. The compound's stability under accelerated degradation conditions is another active research area, with implications for pharmaceutical formulation shelf-life. These technical aspects respond to frequent searches about GMP-compliant synthesis of heterocyclic compounds.

Future directions for CAS 885955-63-5 research may explore its electrochemical properties for battery electrolyte additives, tapping into renewable energy trends. Its molecular framework also shows promise in agrochemical innovation, particularly as a scaffold for biodegradable pesticides—a topic gaining traction in green agriculture discussions. Such diverse potential ensures this pyrrolidinone derivative will remain relevant across scientific disciplines.